Cas no 800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-)
![ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- structure](https://www.kuujia.com/scimg/cas/800379-67-3x500.png)
800379-67-3 structure
Product name:ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Chemical and Physical Properties
Names and Identifiers
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- ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
- YVTZNTGHDAMJQL-UHFFFAOYSA-N
- DTXSID301222169
- SCHEMBL1857464
- 800379-67-3
- 1-(5-bromomethyl-6-chloro-pyridin-2-yl)-ethanone
-
- Inchi: InChI=1S/C8H7BrClNO/c1-5(12)7-3-2-6(4-9)8(10)11-7/h2-3H,4H2,1H3
- InChI Key: YVTZNTGHDAMJQL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 246.93995Da
- Monoisotopic Mass: 246.93995Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Related Literature
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-) Related Products
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